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Introduction: Situating a Unique Scaffold in Modern
Chemistry
1-amino-N-methylcyclohexanecarboxamide, identified by the CAS Number 90152-17-3, is a

fascinating yet underexplored molecule at the intersection of cyclic aliphatic chemistry and

peptide-like structures.[1] As a disubstituted cyclohexane, it possesses a rigid, three-

dimensional scaffold that is increasingly sought after in drug discovery to escape the "flatland"

of aromatic compounds. The presence of a primary amine and a secondary amide on the same

carbon atom (a quaternary α-amino amide structure) makes it a unique building block with

significant potential for creating complex molecular architectures and peptidomimetics.

This guide provides a comprehensive technical overview of 1-amino-N-
methylcyclohexanecarboxamide, from its fundamental properties to plausible, detailed

synthetic routes. It is intended for researchers, medicinal chemists, and process development

scientists who require a deep, actionable understanding of this compound's chemistry and

potential applications. We will delve into the causality behind synthetic choices, offering field-
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proven insights into its preparation and handling, while grounding all claims in authoritative

references.

Core Physicochemical & Structural Characteristics
A foundational understanding of a molecule's properties is critical for its application in research

and development. The key identifiers and computed properties for 1-amino-N-
methylcyclohexanecarboxamide are summarized below.

Property Value Source

CAS Number 90152-17-3 [1]

Molecular Formula C₈H₁₆N₂O [1]

Molecular Weight 156.23 g/mol [1]

IUPAC Name
1-amino-N-methylcyclohexane-

1-carboxamide
[1]

SMILES CNC(=O)C1(CCCCC1)N [1]

InChIKey
FALQUGITXCDROJ-

UHFFFAOYSA-N
[1]

XLogP3-AA (Predicted) 0.2 [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 2 [1]

The structure, characterized by a central cyclohexane ring, imparts conformational rigidity. The

amino and N-methylcarboxamide groups provide sites for hydrogen bonding and further

chemical modification. The predicted XLogP value suggests a relatively low lipophilicity,

indicating moderate water solubility.

Synthetic Pathways: A Scientist's Guide to
Preparation
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While specific, peer-reviewed synthetic procedures for 1-amino-N-
methylcyclohexanecarboxamide are not readily available in the literature, its α-amino amide

structure strongly suggests two primary, highly efficient synthetic strategies: the Ugi four-

component reaction (U-4CR) and a pathway derived from the Bucherer-Bergs reaction. These

multicomponent reactions (MCRs) are celebrated in organic synthesis for their high atom

economy, convergence, and ability to rapidly generate molecular complexity from simple

starting materials.[2][3]

Proposed Synthesis Route 1: The Ugi Four-Component
Reaction (U-4CR)
The Ugi reaction is a one-pot synthesis that combines a ketone (or aldehyde), an amine, a

carboxylic acid, and an isocyanide to form a bis-amide.[2] For our target molecule, the

components would be cyclohexanone, ammonia, formic acid (to form the N-methyl amide post-

reduction or via a different strategy), and methyl isocyanide. A more direct approach uses

methylamine, cyclohexanone, an isocyanide, and a carboxylic acid, which after a Mumm

rearrangement, yields the desired product.

The core strength of the Ugi reaction is its convergence. The mechanism proceeds through the

formation of an imine from the ketone and amine, which is then protonated by the carboxylic

acid. This activated iminium ion is attacked by the nucleophilic carbon of the isocyanide,

forming a nitrilium ion intermediate. This intermediate is then trapped by the carboxylate anion,

and a final, irreversible Mumm rearrangement yields the stable α-acylamino amide product.[2]
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Figure 1: Proposed Ugi Reaction Workflow.

Experimental Protocol (Theoretical):

Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add

cyclohexanone (1.0 eq), ammonium formate (1.2 eq, as a source of ammonia and formic

acid), and methanol (0.5 M).

Reaction Initiation: Stir the mixture at room temperature for 30 minutes to facilitate imine

formation.

Isocyanide Addition: Cool the mixture to 0°C in an ice bath. Add methyl isocyanide (1.1 eq)

dropwise over 15 minutes. Caution: Isocyanides are toxic and have a foul odor; this step

must be performed in a well-ventilated fume hood.[4]

Reaction Progression: Allow the reaction to warm to room temperature and stir for 24 hours.

The reaction is typically exothermic and should be monitored.[2]
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Workup: Remove the methanol under reduced pressure. Dissolve the residue in ethyl

acetate and wash with saturated sodium bicarbonate solution, followed by brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The

crude product can be purified by silica gel column chromatography to yield the final product.

[4]

Proposed Synthesis Route 2: Modified Bucherer-Bergs
Synthesis
The classic Bucherer-Bergs reaction synthesizes hydantoins from a ketone, cyanide, and

ammonium carbonate.[3][5] However, the key intermediate is an α-aminonitrile, which can be

intercepted. A modified approach would involve the synthesis of 1-

aminocyclohexanecarbonitrile, followed by controlled hydrolysis and amidation.

This multi-step approach offers greater control over the reaction compared to the Ugi MCR but

is less convergent. The causality here is the deliberate isolation of the aminonitrile

intermediate, which is then converted to the desired amide, avoiding the formation of the

hydantoin ring.
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Step 2: Amide Formation Final Product
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Figure 2: Modified Bucherer-Bergs Workflow.

Experimental Protocol (Theoretical):

Aminonitrile Synthesis: In a sealed vessel, combine cyclohexanone (1.0 eq), ammonium

chloride (1.5 eq), and sodium cyanide (1.5 eq) in a mixture of ethanol and water. Extreme

Caution: Sodium cyanide is highly toxic. All operations must be performed in a fume hood,
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and the reaction should be quenched with bleach before disposal.[5] Heat the mixture at

60°C for 12 hours. After cooling, extract the product, 1-aminocyclohexanecarbonitrile, with an

organic solvent.

Intermediate Hydrolysis: Carefully hydrolyze the resulting aminonitrile to the corresponding

α-amino acid, 1-aminocyclohexanecarboxylic acid, using concentrated acid (e.g., HCl or

H₂SO₄) under reflux.

Amide Coupling: To a solution of the α-amino acid (1.0 eq) in a suitable solvent like DMF,

add a coupling agent such as HATU (1.1 eq) and a non-nucleophilic base like DIPEA (2.5

eq). After stirring for 10 minutes, add methylamine (1.2 eq, as a solution in THF or water) and

stir at room temperature until the reaction is complete (monitored by TLC or LC-MS).[6][7]

Purification: Perform an aqueous workup and purify the final product by recrystallization or

column chromatography.

Analytical Characterization (Predicted)
For a researcher synthesizing or using this compound, analytical confirmation is paramount.

While experimental data is not publicly available, the expected spectroscopic signatures can be

predicted based on its structure.

¹H NMR: The spectrum would be characterized by broad multiplets for the cyclohexane

protons (approximately 1.2-2.0 ppm). A singlet corresponding to the N-methyl group would

likely appear around 2.7-2.9 ppm, potentially showing coupling to the amide N-H. The amine

(NH₂) and amide (NH) protons would appear as broad singlets, with their chemical shifts

being concentration and solvent-dependent.[8]

¹³C NMR: The spectrum would show multiple peaks for the cyclohexane carbons in the

aliphatic region (20-45 ppm). A key signal would be the quaternary carbon at C1, bonded to

both the amine and carboxamide groups, expected around 55-65 ppm. The N-methyl carbon

would be visible around 26-30 ppm, and the carbonyl carbon of the amide would be

significantly downfield, likely in the 170-180 ppm range.[8]

FT-IR: Infrared spectroscopy would reveal characteristic stretches for the N-H bonds of the

primary amine and secondary amide (typically broad, in the 3200-3400 cm⁻¹ region). A
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strong, sharp absorption corresponding to the C=O stretch of the amide group would be

prominent around 1640-1680 cm⁻¹.[9]

Mass Spectrometry (MS): ESI-MS in positive ion mode would be expected to show a strong

signal for the protonated molecule [M+H]⁺ at m/z 157.13.

Potential Applications & Future Research Directions
The true value of 1-amino-N-methylcyclohexanecarboxamide lies in its potential as a

versatile building block and a peptidomimetic scaffold.

Drug Discovery: The rigid cyclohexyl backbone is an excellent scaffold for presenting

pharmacophoric groups in a defined three-dimensional orientation. This is crucial for

optimizing interactions with biological targets like enzymes and receptors. Amide derivatives,

in general, are associated with a broad spectrum of biological activities.[3][10] The α-amino

acid-like structure allows for its incorporation into peptide sequences to create unnatural

peptides with enhanced stability against proteolytic degradation.

Combinatorial Chemistry: As a product of a multicomponent reaction, this scaffold is ideally

suited for the rapid generation of chemical libraries. By varying the ketone, amine,

isocyanide, and carboxylic acid components in an Ugi reaction, a vast array of structurally

diverse analogs can be synthesized for high-throughput screening.[2]

Materials Science: The presence of multiple hydrogen bond donors and acceptors could

make this molecule and its polymers interesting for developing novel materials with specific

self-assembly properties.

Future research should focus on the stereoselective synthesis of this compound, exploring its

biological activity across various assays (e.g., as an enzyme inhibitor or receptor ligand), and

obtaining detailed experimental spectroscopic and crystallographic data to confirm its

conformational preferences.

Safety & Handling
No specific material safety data sheet (MSDS) is available for 1-amino-N-
methylcyclohexanecarboxamide. Therefore, it must be handled with the precautions

appropriate for a novel research chemical of unknown toxicity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 13 Tech Support

https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/63ab2ecee9d0fd84cb2b9553/original/racemic-alkylamides-of-trans-cyclohexane-amino-acids-surpass-the-gelation-ability-of-their-pure-enantiomers-from-macroscopic-behavior-to-microscopic-structure.pdf
https://www.benchchem.com/product/b1292124/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-amino-n-methylcyclohexanecarboxamide
https://en.wikipedia.org/wiki/Bucherer%E2%80%93Bergs_reaction
https://pubs.rsc.org/en/content/articlehtml/2024/ob/d4ob00924j
https://en.wikipedia.org/wiki/Ugi_reaction
https://www.benchchem.com/product/b1292124/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-amino-n-methylcyclohexanecarboxamide
https://www.benchchem.com/product/b1292124/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-amino-n-methylcyclohexanecarboxamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves.[11][12]

Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid

inhalation of dust or vapors and contact with skin and eyes.[12]

Synthesis Hazards: The proposed synthetic routes involve highly toxic reagents.

Isocyanides (Ugi Route): Are volatile, have extremely unpleasant odors, and are toxic. All

manipulations must be conducted in a fume hood.[4]

Cyanides (Bucherer-Bergs Route): Are acutely toxic. Never allow contact with acids, which

liberates deadly hydrogen cyanide gas. Use a dedicated set of glassware and quench all

residual cyanide with an oxidizing agent like bleach before cleaning.[5]

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.

This guide provides a robust, scientifically-grounded framework for understanding and utilizing

1-amino-N-methylcyclohexanecarboxamide. While much of its potential is yet to be

unlocked, the synthetic pathways and analytical insights presented here offer a clear starting

point for researchers poised to explore this unique chemical entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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